Cas no 68220-91-7 (2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride)

• Product Name: 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride
• CAS No: 68220-91-7
• MF: C₁₀H₁₂N₂O?ClH
• CID: 1726145
• Update Time: 2025-10-28

2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[(4-methoxyphenyl)methyl]amino]-, monohydrochloride
• 2-{[(4-Methoxyphenyl)methyl]amino}-acetonitrile hydrochloride
• 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride

Additional information on 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride

Comprehensive Overview of 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride (CAS No. 68220-91-7)

2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride (CAS No. 68220-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a 4-methoxybenzylamino acetonitrile derivative, is widely studied for its potential applications in drug synthesis and biochemical pathways. Researchers and industry professionals frequently search for 68220-91-7 suppliers, 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride synthesis, and its pharmacological properties, making it a trending topic in scientific discussions.

The molecular structure of 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride features a methoxy-substituted phenyl ring, which enhances its reactivity and solubility in polar solvents. This characteristic is crucial for its use in medicinal chemistry, where solubility and bioavailability are key factors. Recent studies have explored its role as an intermediate in the synthesis of neuroactive compounds and enzyme inhibitors, aligning with the growing demand for novel therapeutic agents in neurodegenerative diseases.

In the context of green chemistry and sustainable synthesis, 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride has been investigated for its potential in eco-friendly reaction pathways. The compound’s stability under mild conditions makes it a candidate for catalyzed reactions and low-waste processes, addressing the increasing focus on environmentally responsible research practices. Searches for sustainable synthesis of 68220-91-7 and green chemistry applications reflect this emerging trend.

From a commercial perspective, the demand for 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride is driven by its utility in high-value pharmaceutical intermediates. Manufacturers and suppliers often highlight its purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for rigorous laboratory and industrial applications. Keywords such as buy 68220-91-7 and GMP-certified 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride are commonly used in procurement queries.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride, ensuring its quality and consistency. Researchers frequently inquire about analytical methods for CAS 68220-91-7 and spectral data interpretation, underscoring the need for reliable reference materials. The compound’s distinct spectral peaks and chromatographic behavior are well-documented, facilitating its identification in complex mixtures.

In summary, 2-{(4-Methoxyphenyl)methylamino}acetonitrile Hydrochloride (CAS No. 68220-91-7) is a versatile compound with broad applications in drug development, sustainable chemistry, and analytical science. Its unique structural features and commercial availability make it a valuable asset for researchers and industries alike. As interest in targeted therapeutics and green synthesis continues to rise, this compound is poised to remain a focal point in scientific innovation.